Cas no 1807082-30-9 (Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1807082-30-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4889624
• Update Time: 2025-07-20

Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C10H12F2N2O3/c1-17-7(15)2-6-5(3-13)4-14-10(16)8(6)9(11)12/h4,9H,2-3,13H2,1H3,(H,14,16)
• InChI Key： GRJNVWHMHHXFBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CN)C=1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -1.4
• Topological Polar Surface Area: 81.4

Additional information on Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1807082-30-9): A Comprehensive Overview

Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate, identified by its CAS number 1807082-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyridine core with functional groups such as an amine, hydroxyl, and difluoromethyl substituents, exhibits a unique set of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate encompasses several key features that contribute to its potential utility. The presence of an amine group at the 5-position and a hydroxyl group at the 2-position introduces basicity and potential hydrogen bonding capabilities, respectively. Additionally, the difluoromethyl group at the 3-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate falls within this category and has been explored for its potential role in various pharmacological pathways.

In particular, the amine functionality in Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate suggests its capability to interact with biological targets such as enzymes and receptors. This interaction is often mediated through hydrogen bonding or ionic interactions, which can modulate the activity of these targets. The difluoromethyl group further influences the compound's pharmacokinetic properties by increasing its metabolic resistance, thereby potentially extending its half-life in vivo.

Current research in the field of drug discovery has demonstrated that pyridine-based compounds can serve as scaffolds for designing molecules with enhanced binding affinity and selectivity. The hydroxyl group at the 2-position of Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate provides an additional site for interaction with biological targets, which can be exploited to fine-tune the compound's pharmacological profile.

The synthesis of Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amine and hydroxyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired molecular structure.

Evaluation of the pharmacological properties of Methyl 5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetate has revealed promising results in preclinical studies. These studies have focused on assessing its potential effects on various biological pathways, including enzyme inhibition and receptor binding. The compound has shown notable activity against certain targets, suggesting its suitability for further development into a therapeutic agent.

The use of computational methods has also played a crucial role in understanding the behavior of Methyl 5-(aminomethyloxy)3-difluoromet^hyl-pyridin-4-carboxylate (CAS No. 1807082-30-9) in different environments. Molecular docking studies have been conducted to predict its binding interactions with potential target proteins. These studies provide valuable insights into the compound's mechanism of action and help guide further experimental investigations.

In conclusion, Methyl 5-(aminomethyloxy)3-difluoromet^hyl-pyridin-4-carboxylate (CAS No. 1807082-30-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.